Cas no 850741-47-8 (2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid)
2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 850741-47-8
- 2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid
- EN300-27725192
- 2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid
-
- Inchi: 1S/C14H17NO5/c16-12-6-11(7-13(17)18)15(8-12)14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2,(H,17,18)/t11-,12-/m1/s1
- InChI Key: GRZJABMYYGLPDA-VXGBXAGGSA-N
- SMILES: O[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@@H](CC(=O)O)C1
Computed Properties
- Exact Mass: 279.11067264g/mol
- Monoisotopic Mass: 279.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 87.1Ų
2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27725192-1g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 1g |
$1844.0 | 2023-09-10 | ||
| Enamine | EN300-27725192-5g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 5g |
$5345.0 | 2023-09-10 | ||
| Enamine | EN300-27725192-10g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 10g |
$7927.0 | 2023-09-10 | ||
| Enamine | EN300-27725192-0.05g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 95.0% | 0.05g |
$1549.0 | 2025-03-20 | |
| Enamine | EN300-27725192-0.1g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 95.0% | 0.1g |
$1623.0 | 2025-03-20 | |
| Enamine | EN300-27725192-0.25g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 95.0% | 0.25g |
$1696.0 | 2025-03-20 | |
| Enamine | EN300-27725192-0.5g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 95.0% | 0.5g |
$1770.0 | 2025-03-20 | |
| Enamine | EN300-27725192-1.0g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 95.0% | 1.0g |
$1844.0 | 2025-03-20 | |
| Enamine | EN300-27725192-2.5g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 95.0% | 2.5g |
$3611.0 | 2025-03-20 | |
| Enamine | EN300-27725192-5.0g |
2-[(2R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid |
850741-47-8 | 95.0% | 5.0g |
$5345.0 | 2025-03-20 |
2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid
Research Briefing on 2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid (CAS: 850741-47-8)
2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid (CAS: 850741-47-8) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, owing to its unique stereochemical properties and functional versatility.
The compound's structure features a benzyloxycarbonyl (Cbz) protecting group and a hydroxylated pyrrolidine ring, which are critical for its reactivity and biological activity. The (2R,4R) stereochemistry is particularly noteworthy, as it influences the compound's interactions with biological targets. Recent research has focused on optimizing synthetic routes to this compound, as well as exploring its applications in the development of novel pharmaceuticals.
One of the most promising applications of 2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid is in the synthesis of HIV protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for inhibitors that exhibit enhanced binding affinity and reduced side effects. The study utilized advanced computational modeling and X-ray crystallography to elucidate the compound's binding modes, providing valuable insights for future drug design.
In addition to its role in HIV research, this compound has also been investigated for its potential in treating neurodegenerative diseases. A recent preprint on bioRxiv reported its incorporation into small-molecule modulators of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. The researchers observed that derivatives of 2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid could effectively disrupt protein aggregation in vitro, suggesting a new avenue for therapeutic development.
From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of producing this compound. A 2024 paper in Organic Process Research & Development described a novel enzymatic resolution method that significantly enhances the yield and enantiomeric purity of the (2R,4R) isomer. This development is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are paramount.
Looking ahead, the versatility of 2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid positions it as a valuable tool in medicinal chemistry. Its applications extend beyond the current focus areas, with potential uses in antibiotic development, anti-inflammatory agents, and even as a chiral auxiliary in asymmetric synthesis. As research continues to uncover new facets of this compound's utility, it is likely to remain a subject of intense investigation in the coming years.
850741-47-8 (2-(2R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)